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Compound of Interest

Compound Name: 2-Mesitylenesulfonyl chloride

CAS No.: 773-64-8

Cat. No.: B1662060

Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, particularly when handling reactive chemical compounds such as 2-
Mesitylenesulfonyl chloride. This guide provides immediate, essential safety protocols and

logistical plans for its use and disposal, serving as a critical resource to mitigate risks and

ensure a safe working environment.
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Property Value

Chemical Name 2-Mesitylenesulfonyl chloride

Synonyms 2,4,6-Trimethylbenzenesulfonyl chloride

CAS Number 773-64-8

Molecular Formula C₉H₁₁ClO₂S

Molecular Weight 218.70 g/mol

Physical State Powder Solid

Appearance Off-white

Odor Pungent

Primary Hazards
Causes severe skin burns and eye damage,

May cause respiratory irritation.

Signal Word Danger

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to prevent exposure. The following table

summarizes the required PPE for handling 2-Mesitylenesulfonyl chloride.
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Body Part Required PPE Standard/Specification

Eyes/Face

Safety goggles creating an

airtight seal, or a full face

shield if there is a risk of

splashing.[1][2]

ANSI Z87.1

Skin/Body

Chemical-resistant gloves

(e.g., nitrile, neoprene, or butyl

rubber), a lab coat, and in case

of large-scale operations or

spills, a chemical-resistant

apron or coveralls.[1][2][3]

EN 374

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator (e.g., N95 for dusts)

if exposure limits are exceeded

or if irritation is experienced.

Use is recommended in a well-

ventilated area or under a

chemical fume hood.[1]

NIOSH/MSHA or EN 149

Experimental Workflow for Safe Handling
The following diagram outlines the logical workflow for ensuring safety during the handling of 2-
Mesitylenesulfonyl chloride.
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Workflow for Safe Handling of 2-Mesitylenesulfonyl Chloride

Initial Assessment
- Review SDS

- Identify Hazards

Engineering Controls
- Use Chemical Fume Hood
- Ensure Proper Ventilation

Proceed if understood

Emergency Preparedness
- Locate Eyewash/Shower

- Know Spill Procedure

Always be prepared

Select & Don PPE
- Goggles/Face Shield

- Gloves
- Lab Coat

- Respirator (if needed)

Prepare for handling

Handling Procedure
- Weighing & Transferring

- Reaction Setup

Ready to handle

Decontamination
- Clean Glassware
- Wipe Surfaces

Post-procedure

Waste Disposal
- Segregate Waste
- Label Containers

After decontamination

Click to download full resolution via product page

Caption: Logical workflow for handling 2-Mesitylenesulfonyl chloride.
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Operational and Disposal Plans
Handling and Storage:

Always handle 2-Mesitylenesulfonyl chloride in a well-ventilated area, preferably within a

certified chemical fume hood.

Avoid the formation of dust.

Keep the container tightly closed and store it in a cool, dry, and well-ventilated place.

The substance is moisture-sensitive; store it under an inert atmosphere if possible.[4]

Incompatible materials to avoid include strong bases, strong oxidizing agents, and acids.

First-Aid Measures:

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Spill and Disposal Management:
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Spills: In case of a spill, wear appropriate PPE. For small spills, absorb the material with an

inert absorbent such as sand or vermiculite and place it in a sealed container for disposal.

For larger spills, evacuate the area and contact the institution's environmental health and

safety department.

Disposal: All waste containing 2-Mesitylenesulfonyl chloride must be treated as hazardous

waste. Dispose of the contents and container to an approved waste disposal plant.[5]

Chemical waste generators must consult local, regional, and national hazardous waste

regulations to ensure complete and accurate classification. Do not dispose of it in the sewer

system. Contaminated PPE should also be disposed of as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1662060?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662060?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

